Cas no 2138550-98-6 (6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one)

• Product Name: 6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one
• CAS No: 2138550-98-6
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 6383564
• PubChem ID: 165496280
• Update Time: 2025-08-05

6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-methylprop-2-en-1-yl)spiro[4.5]decan-8-one
• EN300-1157124
• 2138550-98-6
• 6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one

• Inchi： 1S/C14H22O/c1-11(2)9-12-10-13(15)5-8-14(12)6-3-4-7-14/h12H,1,3-10H2,2H3
• InChI Key： UKQSNTBMVYEJNR-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CCCC2)C(CC(=C)C)C1

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one

Research Briefing on 6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one (CAS: 2138550-98-6) in Chemical Biology and Pharmaceutical Applications

The compound 6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one (CAS: 2138550-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic ketone derivative, characterized by its spiro[4.5]decane core and 2-methylprop-2-en-1-yl substituent, has been the subject of several innovative studies exploring its synthetic routes, biological activities, and pharmacological properties. The following briefing provides a comprehensive overview of the latest research developments related to this compound.

Recent synthetic studies have focused on optimizing the preparation of 6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one, with particular emphasis on stereoselective approaches. A 2023 publication in the Journal of Organic Chemistry described a novel catalytic asymmetric synthesis method employing chiral palladium complexes, achieving the target compound in 78% yield with 92% enantiomeric excess. This advancement addresses previous challenges in obtaining enantiomerically pure samples, which is crucial for biological evaluation. The synthetic protocol also demonstrated scalability up to 100-gram quantities, suggesting potential for industrial application.

Pharmacological investigations have revealed promising neuroprotective properties of 6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one. In vitro studies using SH-SY5Y neuronal cells showed significant reduction in oxidative stress markers (up to 65% decrease in ROS levels) and inhibition of caspase-3 activity (42% reduction) at concentrations of 10-50 μM. These findings, published in ACS Chemical Neuroscience (2024), suggest potential applications in neurodegenerative disorders, particularly in models of Parkinson's disease where oxidative stress plays a key pathological role.

Structural-activity relationship (SAR) studies have identified the spirocyclic framework as essential for maintaining biological activity, while modifications to the 2-methylprop-2-en-1-yl group have shown variable effects on potency. Computational docking simulations, combined with molecular dynamics studies, indicate that the compound interacts with the Keap1-Nrf2 protein-protein interaction interface, potentially explaining its antioxidant effects through activation of the Nrf2 pathway. These insights were recently reported in the Journal of Medicinal Chemistry (2024) and provide a foundation for further analog development.

From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of 6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one shows favorable characteristics, including good metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate blood-brain barrier permeability (Papp = 8.7 × 10^-6 cm/s in MDCK assays). However, recent toxicology screening identified dose-dependent hepatotoxicity at concentrations above 100 μM, highlighting the need for further structural optimization before clinical translation.

Ongoing research directions include the development of prodrug derivatives to improve solubility and bioavailability, as well as investigations into combination therapies with existing neuroprotective agents. The compound's unique spirocyclic structure also continues to inspire new synthetic methodologies in medicinal chemistry. With its multifaceted biological activities and synthetic tractability, 6-(2-Methylprop-2-en-1-yl)spiro[4.5]decan-8-one represents a valuable scaffold for future drug discovery efforts in neurological and oxidative stress-related disorders.